1-Ethoxy-3-(4,4,4-trichlorobut-1-en-2-yl)benzene

• CAS No.: 60795-31-5
• Molecular Formula: C12H13Cl3O
• Molecular Weight: 279.6 g/mol
• IUPAC Name: 1-ethoxy-3-(4,4,4-trichlorobut-1-en-2-yl)benzene
• InChI: InChI=1S/C12H13Cl3O/c1-3-16-11-6-4-5-10(7-11)9(2)8-12(13,14)15/h4-7H,2-3,8H2,1H3
• InChI Key: LGHCQROTFVNKPR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=C)CC(Cl)(Cl)Cl

Description

1-Ethoxy-3-(4,4,4-trichlorobut-1-en-2-yl)benzene is a chemical compound known for its unique structure and properties It is characterized by the presence of an ethoxy group attached to a benzene ring, which is further substituted with a trichlorobut-1-en-2-yl group

Preparation Methods

The synthesis of 1-Ethoxy-3-(4,4,4-trichlorobut-1-en-2-yl)benzene typically involves electrophilic aromatic substitution reactions. One common method includes the reaction of ethoxybenzene with trichlorobut-1-en-2-yl chloride under controlled conditions. The reaction is usually carried out in the presence of a Lewis acid catalyst, such as aluminum chloride, to facilitate the substitution process . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure higher yields and purity.

Chemical Reactions Analysis

1-Ethoxy-3-(4,4,4-trichlorobut-1-en-2-yl)benzene undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or alkanes.

Substitution: Electrophilic aromatic substitution reactions are common, where the ethoxy group or the trichlorobut-1-en-2-yl group can be replaced by other substituents using appropriate reagents and conditions.

Scientific Research Applications

1-Ethoxy-3-(4,4,4-trichlorobut-1-en-2-yl)benzene has found applications in various scientific research fields:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is utilized in the production of specialty chemicals and materials, including polymers and resins

Mechanism of Action

The mechanism of action of 1-Ethoxy-3-(4,4,4-trichlorobut-1-en-2-yl)benzene involves its interaction with specific molecular targets and pathways. The compound can act as an electrophile in various reactions, forming covalent bonds with nucleophilic sites on target molecules. This interaction can lead to the modulation of biological pathways, resulting in its observed effects.

Comparison with Similar Compounds

1-Ethoxy-3-(4,4,4-trichlorobut-1-en-2-yl)benzene can be compared with other similar compounds, such as:

1-Ethoxy-3-(4,4,4-trifluorobut-1-en-2-yl)benzene: This compound has a similar structure but with fluorine atoms instead of chlorine, leading to different reactivity and properties.

This compound: Another similar compound with slight variations in the substituents, affecting its chemical behavior and applications.